![molecular formula C20H21N3O4S B2652470 2-(benzylthio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide CAS No. 1226454-16-5](/img/structure/B2652470.png)
2-(benzylthio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
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Description
2-(benzylthio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiproliferative Activities
Compounds related to 2-(benzylthio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide have been synthesized and investigated for their potential in antimicrobial and antitumor activities. A study designed and synthesized a series of derivatives, including 1,3,4-oxadiazole and hydrazone derivatives, to evaluate their in vitro antimicrobial activity against various gram-positive, gram-negative bacteria, and fungi. These compounds exhibited higher antimicrobial activity against gram-negative bacteria compared to gram-positive bacteria. Additionally, the derivatives were screened for their antiproliferative activity against selected human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines. Among these compounds, a derivative bearing the 1,3,4-oxadiazole ring and 6-methoxy benzothiazole moiety showed the highest inhibitory activity against the tumor cell lines, demonstrating its potential as a promising chemotherapeutic agent (Kaya et al., 2017).
NMR Characterization of Novel Derivatives
Another study focused on the synthesis of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety. The new compound, synthesized through reactions involving 5-{[2-(phenoxymethyl)-benzimidazol-1-yl]methyl}-2-thiol-1,3,4-oxadiazole and N-phenyl-2-chloro-acetamide, was characterized using NMR and other spectroscopic techniques. The study provided detailed NMR characterization, including the identification of trans and cis isomers and their corresponding coupling constants and tautomeric ratios. This work highlights the structural diversity and complexity of 1,3,4-oxadiazole derivatives and their potential for further pharmacological exploration (Li Ying-jun, 2012).
properties
IUPAC Name |
2-benzylsulfanyl-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S/c1-25-16-7-9-17(10-8-16)26-12-18-22-20(27-23-18)11-21-19(24)14-28-13-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCWAKCPKVIRMOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)CSCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.